3-phenyl-6-(1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidin-7-amine

• Molecular Formula: C15H12N6
• Molecular Weight: 276.30 g/mol
• IUPAC Name: 3-phenyl-6-(1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C15H12N6/c16-14-12(13-6-7-18-20-13)8-17-15-11(9-19-21(14)15)10-4-2-1-3-5-10/h1-9H,16H2,(H,18,20)
• InChI Key: AYQMLANHOSHBEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3N=CC(=C(N3N=C2)N)C4=CC=NN4

Description

3-phenyl-6-(1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidin-7-amine is a heterocyclic compound that features a pyrazolo[1,5-a]pyrimidine core structure. This compound is of significant interest due to its potential applications in medicinal chemistry, particularly in the development of pharmaceuticals. The presence of both pyrazole and pyrimidine rings in its structure contributes to its unique chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-phenyl-6-(1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidin-7-amine typically involves multi-step reactions starting from readily available precursors. One common method includes the cyclization of appropriate hydrazine derivatives with β-diketones or β-ketoesters, followed by further functionalization to introduce the phenyl and amine groups.

Initial Cyclization: The reaction begins with the condensation of a hydrazine derivative with a β-diketone or β-ketoester under acidic or basic conditions to form the pyrazole ring.

Formation of Pyrazolo[1,5-a]pyrimidine: The intermediate pyrazole is then reacted with a suitable aldehyde or ketone to form the pyrazolo[1,5-a]pyrimidine core.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors to improve reaction efficiency and yield, as well as the implementation of green chemistry principles to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-phenyl-6-(1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidin-7-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: Nucleophilic substitution reactions are common, where halogenated derivatives can be substituted with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, typically in anhydrous solvents.

Substitution: Halogenated derivatives, nucleophiles like amines, thiols, under palladium-catalyzed conditions.

Major Products

Scientific Research Applications

Chemistry

In chemistry, 3-phenyl-6-(1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidin-7-amine is used as a building block for the synthesis of more complex molecules

Biology

Biologically, this compound has shown promise in the development of new drugs. Its ability to interact with biological targets makes it a candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases.

Medicine

In medicine, derivatives of this compound are being investigated for their therapeutic potential. They have shown activity against a range of biological targets, making them potential candidates for drug development.

Industry

Industrially, this compound can be used in the development of new materials with specific properties, such as improved stability or reactivity. Its applications in the production of pharmaceuticals and agrochemicals are also being explored.

Mechanism of Action

The mechanism of action of 3-phenyl-6-(1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidin-7-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to a range of biological effects. For example, it may inhibit certain kinases involved in cancer cell proliferation, thereby exerting anti-cancer effects.

Comparison with Similar Compounds

Similar Compounds

• 3-phenyl-6-(1H-pyrazol-5-yl)pyrazolo[3,4-b]pyridine
• 3-phenyl-6-(1H-pyrazol-5-yl)pyrazolo[4,3-c]pyrimidine

Uniqueness

Compared to similar compounds, 3-phenyl-6-(1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidin-7-amine is unique due to its specific substitution pattern and the presence of both pyrazole and pyrimidine rings. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for research and development.